N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-2,2-diphenylacetamide

• IUPAC Name: N-[4-[(2,4-dimethylphenyl)sulfamoyl]phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C28H26N2O3S/c1-20-13-18-26(21(2)19-20)30-34(32,33)25-16-14-24(15-17-25)29-28(31)27(22-9-5-3-6-10-22)23-11-7-4-8-12-23/h3-19,27,30H,1-2H3,(H,29,31)
• InChI Key: YLLKPFLJPJHBII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C28H26N2O3S
• Molecular Weight: 470.6 g/mol

Description

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-2,2-diphenylacetamide, also known as DASA-58, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-2,2-diphenylacetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Several studies have shown that this compound inhibits the growth of cancer cells by targeting the protein Hsp90, which is involved in the folding and stabilization of many oncogenic proteins. In addition, this compound has also been shown to be effective in inhibiting the growth of drug-resistant cancer cells.

Mechanism of Action

N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-2,2-diphenylacetamide exerts its anti-cancer effects by binding to the ATP-binding pocket of Hsp90, which prevents the protein from functioning properly. This, in turn, leads to the degradation of many oncogenic proteins and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-2,2-diphenylacetamide in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and purified. In addition, this compound has been extensively studied, and its mechanism of action is well understood. However, one limitation of using this compound in lab experiments is that it may not be effective in all types of cancer cells, and further studies are needed to determine its efficacy in different cancer types.

Future Directions

There are several future directions for the study of N-(4-{[(2,4-dimethylphenyl)amino]sulfonyl}phenyl)-2,2-diphenylacetamide. One area of research is the development of more potent and selective inhibitors of Hsp90 that can be used in the treatment of cancer. Another area of research is the identification of biomarkers that can be used to predict the efficacy of this compound in different cancer types. Finally, further studies are needed to determine the long-term safety and efficacy of this compound in preclinical and clinical trials.